Cas no 1805286-74-1 (3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-6-iodopyridine)

• Product Name: 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-6-iodopyridine
• CAS No: 1805286-74-1
• MF: C₈H₄BrF₂IN₂
• MW: 372.936039924622
• CID: 4875941
• Update Time: 2025-10-28

3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-6-iodopyridine

• Inchi： 1S/C8H4BrF2IN2/c9-2-4-1-5(3-13)8(12)14-6(4)7(10)11/h1,7H,2H2
• InChI Key： NQBWWLGQDPGTBR-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=C(CBr)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-6-iodopyridine

Comprehensive Analysis of 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-6-iodopyridine (CAS No. 1805286-74-1)

The compound 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-6-iodopyridine (CAS No. 1805286-74-1) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical research and agrochemical development. Its unique structural features, including the presence of bromomethyl, cyano, difluoromethyl, and iodo substituents, make it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

In recent years, the demand for halogenated pyridines like 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-6-iodopyridine has surged, driven by their utility in cross-coupling reactions and catalysis. The compound's multifunctional groups enable diverse chemical transformations, making it a valuable building block for medicinal chemistry. Its CAS No. 1805286-74-1 is frequently searched in academic databases, reflecting its growing importance in organic synthesis.

One of the key trends in chemical research is the exploration of fluorinated compounds, and this molecule's difluoromethyl group aligns perfectly with this focus. Fluorine incorporation often enhances bioavailability and metabolic stability, making 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-6-iodopyridine a candidate for developing next-generation therapeutics. Additionally, its cyano group offers opportunities for further functionalization, a feature highly sought after in high-throughput screening.

The compound's iodopyridine moiety is another highlight, as it facilitates palladium-catalyzed reactions, a cornerstone of modern synthetic chemistry. This attribute has led to its inclusion in studies targeting kinase inhibitors and antiviral agents. With the rise of personalized medicine, the need for such tailored intermediates is expected to grow, positioning CAS No. 1805286-74-1 as a critical resource for R&D laboratories.

From an industrial perspective, 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-6-iodopyridine is gaining traction due to its compatibility with green chemistry principles. Researchers are optimizing its synthesis to minimize waste and improve atom economy, addressing the global push for sustainable chemical processes. This aligns with the increasing popularity of environmentally friendly methodologies in organic synthesis.

In conclusion, 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-6-iodopyridine (CAS No. 1805286-74-1) represents a cutting-edge tool for molecular design. Its multifaceted reactivity and alignment with contemporary scientific trends ensure its relevance in advancing chemical innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of applied chemistry.